Cas no 51039-49-7 (2-Phenyl-2H-1,2,3-triazole)

• Product Name: 2-Phenyl-2H-1,2,3-triazole
• CAS No: 51039-49-7
• MF: C₈H₇N₃
• MW: 145.161280870438
• CID: 822795
• Update Time: 2025-04-19

2-Phenyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2H-1,2,3-triazole
• 2-phenyl-2H-[1,2,3]triazole
• 2-Phenyl-2H-l,2,3-triazole
• 2-phenyltriazole
• 2H-1,2,3-triazole, 2-phenyl-
• 2-Phenyl-1,2,3-triazole

• Inchi： 1S/C8H7N3/c1-2-4-8(5-3-1)11-9-6-7-10-11/h1-7H
• InChI Key： JYBWAYHAOLQZJX-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)N=CC=N1

Computed Properties

• Exact Mass: 145.06411
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.16
• Melting Point: 162 ºC
• Boiling Point: 280.2°C at 760 mmHg
• Flash Point: 123 ºC
• Refractive Index: 1.5875
• PSA: 30.71

2-Phenyl-2H-1,2,3-triazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles